Ethyl {[5-(5-oxocyclopent-1-en-1-yl)pentyl]sulfanyl}acetate

• CAS No.: 62408-07-5
• Molecular Formula: C14H22O3S
• Molecular Weight: 270.39 g/mol
• IUPAC Name: ethyl 2-[5-(5-oxocyclopenten-1-yl)pentylsulfanyl]acetate
• InChI: InChI=1S/C14H22O3S/c1-2-17-14(16)11-18-10-5-3-4-7-12-8-6-9-13(12)15/h8H,2-7,9-11H2,1H3
• InChI Key: YQEPAATUDUVVLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSCCCCCC1=CCCC1=O

Description

Ethyl {[5-(5-oxocyclopent-1-en-1-yl)pentyl]sulfanyl}acetate is a useful research compound. Its molecular formula is C14H22O3S and its molecular weight is 270.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 74 g. (0.306 mols) of 2-(7-carboxy-6-thiaheptyl)-2-cyclopentenone, 1200 ml. of ethanol and 1 g. p-toluenesulfonic acid is stirred and refluxed for 18 hours. The resulting solution is concentrated and the residue is dissolved in ether. The organic phase is washed with water, sodium bicarbonate solution and saline, dried (MgSO4) and evaporated. The residue is distilled to give a light yellow oil, b.p. 147°-150° C. (0.07 Torr).